(2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one

Specification

• CAS No.: 929512-86-7
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol
• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-1-benzofuran-3-one
• Standard InChI: InChI=1S/C18H16O5/c1-10-6-13(19)17-15(7-10)23-16(18(17)20)9-11-8-12(21-2)4-5-14(11)22-3/h4-9,19H,1-3H3/b16-9-
• Standard InChI Key: JPGBJRRHDJENNF-SXGWCWSVSA-N
• Isomeric SMILES: CC1=CC(=C2C(=C1)O/C(=C\C3=C(C=CC(=C3)OC)OC)/C2=O)O
• SMILES: CC1=CC(=C2C(=C1)OC(=CC3=C(C=CC(=C3)OC)OC)C2=O)O
• Canonical SMILES: CC1=CC(=C2C(=C1)OC(=CC3=C(C=CC(=C3)OC)OC)C2=O)O

Introduction

Synthesis and Chemical Reactivity

The synthesis of benzofuran derivatives typically involves multi-step organic reactions, such as oxidative cyclization or condensation reactions. The chemical reactivity of (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one can be attributed to its functional groups:

• Hydroxyl Group: Participates in hydrogen bonding and can act as a nucleophile in substitution reactions.

• Methoxy Groups: Contribute to electron-donating properties, potentially influencing electrophilic aromatic substitution reactions.

• Methylene Bridge: May undergo oxidation or reduction reactions depending on conditions.

Biological Activities

While specific biological activities of (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one are not well-documented, compounds with similar benzofuran structures have shown potential anti-inflammatory, analgesic, and anticancer properties. The presence of the benzofuran moiety is often associated with modulation of neurotransmitter systems and other pharmacological effects.

Potential Applications

Given its structural similarities to compounds with known biological activities, (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one may have applications in:

• Pharmaceuticals: Potential use in developing drugs with anti-inflammatory or anticancer properties.

• Medicinal Chemistry: Further research could explore its interactions with biological systems and optimize its structure for therapeutic applications.